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Compound of Interest

Compound Name: 2-Methyl-5,5-diphenyloxane

Cat. No.: B15161108

Audience: Researchers, Scientists, and Drug Development Professionals

Abstract: This document serves as a guide to the physical properties of the novel compound 2-
Methyl-5,5-diphenyloxane. As of the date of this publication, there is no publicly available
experimental data for the physicochemical properties of this specific molecule. This guide
outlines the general experimental protocols that would be utilized to determine these essential
characteristics and presents a standard workflow for the characterization of a new chemical
entity.

Introduction

2-Methyl-5,5-diphenyloxane is a heterocyclic compound with a tetrahydropyran (oxane) core,
substituted with a methyl group at the 2-position and two phenyl groups at the 5-position. Its
structure suggests potential applications in medicinal chemistry and materials science,
necessitating a thorough understanding of its physical properties. These properties are critical
for predicting its behavior in various systems, including its solubility, absorption, and stability,
which are key parameters in drug development and chemical synthesis.

Physical Properties

The experimental determination of the physical properties of 2-Methyl-5,5-diphenyloxane has
not yet been reported in the scientific literature. The following table lists the key physical
properties that require experimental characterization.
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Property Value Units
Molecular Formula C1sH200

Molecular Weight 252.35 g/mol
Melting Point To be determined °C
Boiling Point To be determined °C
Density To be determined g/cm3
Aqueous Solubility To be determined mg/L
LogP (Octanol-Water) To be determined

pKa To be determined

General Experimental Protocols

The following sections detail the standard methodologies for determining the fundamental
physical properties of a novel solid organic compound like 2-Methyl-5,5-diphenyloxane.

The melting point is a crucial indicator of a compound's purity.[1] A sharp melting range typically
signifies a pure substance, whereas a broad and depressed range suggests the presence of
impurities.[1] The capillary method is most commonly employed for this determination.[2]

Protocol:

o Sample Preparation: A small amount of the dry, powdered 2-Methyl-5,5-diphenyloxane is
packed into a capillary tube to a height of 2-3 mm.[3]

o Apparatus Setup: The capillary tube is placed in a melting point apparatus, which consists of
a heated block and a calibrated thermometer or digital temperature sensor.[1][4]

¢ Measurement:

o A preliminary rapid heating run (10-20 °C/minute) can be performed to determine an
approximate melting range.[4]
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o For an accurate measurement, a second sample is heated slowly, at a rate of 1-2 °C per
minute, starting from a temperature about 15-20 °C below the approximate melting point.

[3]

o Data Recording: The temperature at which the first drop of liquid appears is recorded as the
onset of melting, and the temperature at which the entire sample becomes a clear liquid is
the completion of melting. This range is reported as the melting point.[5]

For a non-volatile solid, boiling point determination would follow a preliminary distillation or be
measured under reduced pressure. A common micro-method is the Thiele tube technique.[6]

Protocol:

Sample Preparation: A small amount of the liquid compound (if it can be melted without
decomposition) is placed in a small test tube (Durham tube). An inverted capillary tube,
sealed at one end, is placed inside the test tube.[6]

Apparatus Setup: The test tube assembly is attached to a thermometer and placed in a
Thiele tube containing mineral oil, ensuring the sample is level with the thermometer bulb.[6]

Measurement: The Thiele tube is heated gently at the side arm.[7] As the temperature rises,
air trapped in the capillary tube will bubble out. Heating is continued until a steady stream of
bubbles emerges.[6]

Data Recording: The heat source is then removed. The boiling point is the temperature at
which the bubbling stops and the liquid is drawn back into the capillary tube.[7] This
temperature corresponds to the point where the vapor pressure of the substance equals the
atmospheric pressure.[7]

The shake-flask method is the gold standard for determining equilibrium solubility.[8]

Protocol:

o Sample Preparation: An excess amount of solid 2-Methyl-5,5-diphenyloxane is added to a
known volume of distilled water in a sealed flask.[8]
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o Equilibration: The flask is agitated in a constant temperature water bath (e.g., 25 °C or 37
°C) for a prolonged period (typically 24-72 hours) to ensure equilibrium is reached.[8][9]

e Phase Separation: After equilibration, the suspension is allowed to stand, and the
undissolved solid is separated from the aqueous solution by centrifugation or filtration.[8]

e Analysis: The concentration of 2-Methyl-5,5-diphenyloxane in the clear supernatant or
filtrate is determined using a suitable analytical technique, such as High-Performance Liquid
Chromatography (HPLC) or UV-Vis Spectroscopy.

o Calculation: The solubility is expressed as the mass of the compound dissolved per unit
volume of the solvent (e.g., in mg/L or mol/L).

Workflow for Novel Compound Characterization

The determination of physical properties is a key part of the broader workflow for characterizing
a new chemical entity. This process ensures the compound's identity, purity, and structure are
confirmed before further investigation.
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Caption: A generalized workflow for the synthesis, purification, and characterization of a novel
compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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